Cas no 1261935-33-4 (4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid)
1261935-33-4 structure
Product Name:4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
CAS No:1261935-33-4
MF:C15H10Cl2O4
MW:325.14350271225
MDL:MFCD18322638
CID:2764542
PubChem ID:53228457
Update Time:2025-04-21
4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
- 4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
- 2',6-Dichloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- DTXSID80691990
- 1261935-33-4
- MFCD18322638
- 4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
-
- MDL: MFCD18322638
- Inchi: 1S/C15H10Cl2O4/c1-21-15(20)9-3-5-13(17)11(7-9)10-6-8(14(18)19)2-4-12(10)16/h2-7H,1H3,(H,18,19)
- InChI Key: VTAJYPZVILACRF-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)OC)C=C1C1C(=CC=C(C(=O)O)C=1)Cl
Computed Properties
- Exact Mass: 323.9956142Da
- Monoisotopic Mass: 323.9956142Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 63.6Ų
4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329915-5 g |
4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261935-33-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329915-5g |
4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261935-33-4 | 95% | 5g |
€1159.00 | 2025-04-21 |
4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
1261935-33-4 (4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid) Related Products
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- 1261940-02-6(2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid)
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